Cas no 1361815-68-0 (3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid)

• Product Name: 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid
• CAS No: 1361815-68-0
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4922856
• Update Time: 2025-06-11

3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-6-1-2-7(9(14)3-6)8-4-16-5-10(15)11(8)12(17)18/h1-5H,(H,17,18)
• InChI Key： QLNLXCQUQAPVHS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC=C(C=1C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid

Introduction to 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic Acid (CAS No. 1361815-68-0) and Its Emerging Applications in Chemical Biology

3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid, identified by the chemical identifier CAS No. 1361815-68-0, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure featuring both chloro and fluoro substituents on a benzene ring coupled with an isonicotinic acid backbone, exhibits a unique set of physicochemical properties that make it a promising candidate for various biochemical applications.

The structural motif of 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid positions it as a potential scaffold for the development of novel bioactive molecules. The presence of both electron-withdrawing chloro groups and an electron-donating fluoro group introduces a balance of lipophilicity and electronic effects, which are critical parameters in drug design. Specifically, the chloro substituents at the 2 and 4 positions enhance the compound's interaction with biological targets by increasing its binding affinity, while the fluoro group at the 5 position modulates metabolic stability and pharmacokinetic profiles.

In recent years, there has been a surge in research focusing on heterocyclic compounds derived from isonicotinic acid due to their broad spectrum of biological activities. 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid is no exception and has been explored for its potential in inhibiting various enzymatic targets relevant to human health. Notably, studies have highlighted its interaction with enzymes involved in metabolic pathways, suggesting its utility in addressing metabolic disorders.

One of the most compelling aspects of 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid is its versatility as a starting material for further chemical modifications. Researchers have leveraged its scaffold to synthesize derivatives with enhanced bioactivity or improved pharmacological profiles. For instance, modifications at the 3-position of the isonicotinic acid core have led to compounds with potent anti-inflammatory properties, underscoring the strategic value of this molecular building block.

The synthesis of 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid itself presents an intriguing challenge due to the necessity of introducing multiple functional groups with high precision. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also pave the way for scalable production processes essential for industrial applications.

From a computational chemistry perspective, 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid has been subjected to rigorous molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into how structural modifications can fine-tune its affinity and selectivity. For example, computational analyses have revealed that subtle changes in the substitution pattern can significantly alter its binding mode to proteins, offering a rational basis for designing next-generation inhibitors.

The pharmacokinetic behavior of 3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid is another area of active investigation. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. The balance between lipophilicity and polarizability contributed by its substituents ensures good oral bioavailability while minimizing off-target effects.

In conclusion,3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid (CAS No. 1361815-68-0) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features make it an ideal candidate for further exploration in therapeutic development. As research continues to uncover new applications and synthetic pathways for this compound,3-(2,4-Dichlorophenyl)-5-fluoroisonicotinic acid is poised to play a pivotal role in shaping future pharmaceutical innovations.